Cas no 3769-62-8 (Gallion)

• Product Name: Gallion
• CAS No: 3769-62-8
• MF: C₁₆H₁₁ClN₄O₁₀S₂
• MW: 518.862340211868
• MDL: MFCD00021475
• CID: 306158
• PubChem ID: 87570405
• Update Time: 2025-04-19

Gallion Chemical and Physical Properties

Names and Identifiers

• 2,7-Naphthalenedisulfonicacid, 5-amino-3-[2-(3-chloro-2-hydroxy-5-nitrophenyl)diazenyl]-4-hydroxy-
• Gallion
• (3E)-5-amino-3-[(3-chloro-2-hydroxy-5-nitrophenyl)hydrazinylidene]-4-oxonaphthalene-2,7-disulfonic acid
• 8-Amino-2-(3-chloro-2-hydroxy-5-nitrophenylazo)-1-naphthol-3,6-disulfonic Acid
• EINECS 223-205-9
• G0222
• 5-Amino-3-((3-chloro-2-hydroxy-5-nitrophenyl)azo)-4-hydroxynaphthalene-2,7-disulphonic acid
• 5-amino-3-[(3-chloro-2-hydroxy-5-nitrophenyl)azo]-4-hydroxynaphthalene-2,7-disulphonic acid
• CBDivE_001968
• 5-amino-3-[(E)-(3-chloro-2-hydroxy-5-nitrophenyl)diazenyl]-4-hydroxy-2,7-naphthalenedisulfonic acid
• (E)-5-amino-3-((3-ch

• MDL： MFCD00021475
• Inchi： 1S/C16H11ClN4O10S2/c17-9-3-7(21(24)25)4-11(15(9)22)19-20-14-12(33(29,30)31)2-6-1-8(32(26,27)28)5-10(18)13(6)16(14)23/h1-5,22-23H,18H2,(H,26,27,28)(H,29,30,31)/b20-19+
• InChI Key： YWVCYGLMOFNBMY-FMQUCBEESA-N
• SMILES： ClC1C=C(C=C(C=1O)/N=N/C1=C(C2C(=CC(=CC=2C=C1S(=O)(=O)O)S(=O)(=O)O)N)O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 517.96100
• Monoisotopic Mass: 517.961
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 13
• Heavy Atom Count: 33
• Rotatable Bond Count: 4
• Complexity: 979
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 91
• XLogP3: 1.3
• Topological Polar Surface Area: 263

Experimental Properties

• Density: 2.03
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.809
• PSA: 262.52000
• LogP: 6.56960

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalene sulfonic acids and derivatives Naphthalene sulfonates